![molecular formula C21H26N6O2S B2746065 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-((4-ethylphenyl)sulfonyl)piperazin-1-yl)pyridazine CAS No. 1013835-20-5](/img/structure/B2746065.png)
3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-((4-ethylphenyl)sulfonyl)piperazin-1-yl)pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-((4-ethylphenyl)sulfonyl)piperazin-1-yl)pyridazine is a useful research compound. Its molecular formula is C21H26N6O2S and its molecular weight is 426.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compounds with Sulfonamido Moiety for Antibacterial Use
Research by Azab et al. (2013) focused on the synthesis of new heterocyclic compounds containing a sulfonamido moiety aimed at antibacterial applications. The study explored various derivatives, highlighting the reactivity and potential antibacterial efficacy of these compounds, without specific mention of drug dosage or side effects, providing insights into their chemical synthesis and evaluation (Azab, Youssef, & El-Bordany, 2013).
Sulfonamide and Amide Derivatives Incorporating Piperazine and Imidazo[1,2-B]Pyridazine
Bhatt et al. (2016) synthesized sulfonamide and amide derivatives featuring piperazine and imidazo[1,2-b]pyridazine moieties. These compounds were characterized and assessed for antimicrobial, antifungal, and antimalarial activities, emphasizing their chemical structure and potential biological applications (Bhatt, Kant, & Singh, 2016).
Novel Bis(Pyrazole-Benzofuran) Hybrids
Mekky and Sanad (2020) introduced novel bis(pyrazole-benzofuran) hybrids linked via a piperazine moiety, studying their antibacterial and cytotoxic activities. The research presented the synthesis process and evaluated the compounds' effectiveness against bacterial strains, offering a non-pharmacological perspective on their potential uses (Mekky & Sanad, 2020).
Anticancer Activity of Pyrazolo[3,4-d]Pyrimidin-4-one Derivatives
A study by Abdellatif et al. (2014) on pyrazolo[3,4-d]pyrimidin-4-one derivatives showed significant anticancer activity against human breast adenocarcinoma cell lines. This research provides valuable information on the synthesis and potential therapeutic applications of these compounds, aligning with the interest in non-drug specific scientific applications (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).
Synthesis of Sulfonamide Derivatives with Pyrazol-1-yl-Pyridazine
Komshina et al. (2020) explored the synthesis of sulfonamide derivatives of heterocyclic compounds, focusing on their potential as inhibitors of human carbonic anhydrases. The work details the synthesis routes and characterizes new sulfonamide derivatives, contributing to the broader understanding of such compounds' chemical and potential biological properties (Komshina, Martazova, Korsakov, Proskurina, Kotov, & Karavaeva, 2020).
properties
IUPAC Name |
3-(3,5-dimethylpyrazol-1-yl)-6-[4-(4-ethylphenyl)sulfonylpiperazin-1-yl]pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N6O2S/c1-4-18-5-7-19(8-6-18)30(28,29)26-13-11-25(12-14-26)20-9-10-21(23-22-20)27-17(3)15-16(2)24-27/h5-10,15H,4,11-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDAIMCUVURYHPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C(=CC(=N4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.